Cas no 1100785-63-4 (1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1100785-63-4
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5471023
• Update Time: 2025-06-08

1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopentylpropanoyl)-2,3-dihydroindole-2-carboxamide
• 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide

• Inchi： 1S/C17H22N2O2/c18-17(21)15-11-13-7-3-4-8-14(13)19(15)16(20)10-9-12-5-1-2-6-12/h3-4,7-8,12,15H,1-2,5-6,9-11H2,(H2,18,21)
• InChI Key： HTPCJOYPFXVPPO-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCC2CCCC2)C2=C(C=CC=C2)CC1C(N)=O

Additional information on 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide

Comprehensive Overview of 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1100785-63-4)

The compound 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1100785-63-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentylpropanoyl moiety and a dihydroindole core, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the key features of 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide is its carboxamide functional group, which enhances its binding affinity to target proteins. This property is crucial in the design of enzyme inhibitors and receptor agonists. Recent studies have explored its role in addressing conditions such as inflammation and metabolic disorders, aligning with the growing demand for novel therapeutic agents. The compound's CAS No. 1100785-63-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In the context of current trends, the search for small-molecule therapeutics and precision medicine has driven interest in compounds like 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide. Users frequently inquire about its synthesis methods, biological activity, and potential applications in drug development. Additionally, its structural analogs are often compared to evaluate their efficacy and safety profiles. These topics are highly relevant to researchers and pharmaceutical companies aiming to innovate in the field of targeted therapy.

The pharmacokinetic properties of 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide are another area of active investigation. Understanding its absorption, distribution, metabolism, and excretion (ADME) characteristics is essential for optimizing its therapeutic potential. Computational modeling and in vitro assays have provided valuable insights into its behavior, making it a subject of interest in medicinal chemistry and drug design.

From a synthetic perspective, the preparation of 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often seek detailed protocols for its synthesis, highlighting the importance of reproducible methods and high-yield pathways. The compound's stability and solubility are also critical factors in its formulation and delivery.

In summary, 1-(3-cyclopentylpropanoyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1100785-63-4) represents a fascinating area of study with broad implications for modern medicine. Its molecular architecture and bioactive potential position it as a valuable tool in the quest for innovative treatments. As research progresses, this compound is likely to remain a focal point in discussions about drug discovery and therapeutic innovation.